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Introduction

MMT3-72-M2 is a selective inhibitor of Janus Kinase 1 (JAK1), a key enzyme in the JAK/STAT
signaling pathway.[1] This pathway is crucial for transducing signals from various cytokines and
growth factors, playing a significant role in immune responses and cell proliferation.[2][3][4] As
a metabolite of MMT3-72, MMT3-72-M2's targeted inhibition of JAK1 makes it a valuable tool
for research in immunology, oncology, and inflammatory diseases.[1][5] Proper dissolution and
storage of MMT3-72-M2 are critical for maintaining its stability and ensuring the reproducibility
of experimental results. These application notes provide detailed protocols for the effective
handling of this compound.

Quantitative Data Summary
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For consistent and accurate experimental outcomes, understanding the solubility and storage

parameters of MMT3-72-M2 is essential. The following table summarizes the key quantitative

data for this compound.

Parameter Value Source
Molecular Weight 810.87 g/mol Vendor Data
Appearance Solid powder Vendor Data
IC50 (JAK1) 10.8 nM [1]

IC50 (JAK2) 26.3 nM [1]

IC50 (TYK2) 91.6 nM [1]

IC50 (JAK3) 328.7 nM [1]

Solubility in DMSO =10 mM Vendor Data

-20°C for 3 years or 4°C for 2

years

Storage (Solid) Vendor Data

-80°C for 6 months or -20°C

for 1 month

Storage (In Solvent) Vendor Data

Experimental Protocols

1. Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of MMT3-72-M2 in Dimethyl
Sulfoxide (DMSO).

Materials:
e MMT3-72-M2 powder
e Anhydrous/molecular sieve-dried DMSO

» Sterile, conical-bottom polypropylene tubes
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o Calibrated micropipettes and sterile, filtered tips
o Vortex mixer

e Analytical balance

Procedure:

o Equilibration: Before opening, allow the vial of MMT3-72-M2 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

o Weighing: Tare a sterile, empty polypropylene tube on an analytical balance. Carefully weigh
the desired amount of MMT3-72-M2 powder into the tube. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 0.811 mg of MMT3-72-M2.

e Solvent Addition: Add the calculated volume of DMSO to the tube containing the MMT3-72-
M2 powder. For the 0.811 mg of MMT3-72-M2, add 100 pL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete
dissolution. Gentle warming in a water bath (37°C) for a few minutes can aid in dissolving the
compound if necessary. Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

2. Protocol for Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working
solutions for in vitro experiments.

Materials:
e 10 mM MMT3-72-M2 stock solution in DMSO

o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
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o Sterile, polypropylene or polystyrene tubes
» Calibrated micropipettes and sterile, filtered tips
Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 10 mM MMT3-72-M2 stock solution at
room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid issues with high concentrations
of DMSO in the final culture, it is advisable to perform an intermediate dilution. For example,
prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in cell culture
medium.

» Final Working Solution: Prepare the final working concentrations by further diluting the
intermediate or stock solution into the cell culture medium. For instance, to achieve a final
concentration of 10 uM in the cell culture, add 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium.

o Note on DMSO Concentration: Ensure that the final concentration of DMSO in the cell
culture does not exceed a level that affects cell viability or function (typically < 0.1%). A
vehicle control (medium with the same final concentration of DMSO) should always be
included in the experiment.

o Application to Cells: Add the prepared working solutions to your cell cultures as per your
experimental design.

Visualizations

JAK/STAT Signaling Pathway and Inhibition by MMT3-72-M2
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Start: Receive MMT3-72-M2 Powder

Equilibrate vial to room temperature

!

Weigh desired amount of powder

!

Add appropriate volume of DMSO

!

(Vortex/sonicate to dissolve)

Visually confirm complete dissolution
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Gliquot into single-use tubes)

(Store at -80°C (long-term) or -20°C (short-termD

End: Ready for experimental use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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